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Compound of Interest

Compound Name: 1-Epilupinine

Cat. No.: B1197715

An In-depth Technical Guide to 1-Epilupinine for Researchers, Scientists, and Drug
Development Professionals

Introduction

1-Epilupinine is a naturally occurring quinolizidine alkaloid found in various plant species,
particularly within the genus Lupinus (lupins).[1][2] It is the C-1 epimer of the more common
alkaloid, lupinine.[1] As a stereoisomer, 1-Epilupinine serves as a crucial model compound for
studying the biosynthesis of quinolizidine alkaloids, their chemical ecology, and for developing
asymmetric synthetic routes.[1] The molecule features a fused bicyclic quinolizidine skeleton
with a hydroxymethyl group at the C-1 position.[1] Due to its bioactive properties, 1-
Epilupinine has garnered attention in pharmacology and medicinal chemistry, with research
exploring its potential as an anti-cancer agent and for therapeutic applications in
neurodegenerative diseases.[3]

Physical and Chemical Properties

1-Epilupinine is a white crystalline solid.[3] It is soluble in organic solvents and has limited
solubility in water.[3] The chemical stability of the compound can be affected by factors such as
pH and temperature, and it may decompose under extreme conditions or in the presence of
strong oxidizing agents.[3]
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Data Presentation: Physical and Chemical Data

Summary

Property Value Source(s)
[(1S,9aR)-2,3,4,6,7,8,9,9a-

IUPAC Name octahydro-1H-quinolizin-1- [3114]
yllmethanol

CAS Number 486-71-5 [LI[31[41[5]

Molecular Formula C10H19NO [11[3114115]

Molecular Weight 169.26 g/mol [L1[31[41[5]

Appearance White crystalline solid [3]

Melting Point 77-78 °C 516171

Boiling Point 245.0 + 13.0 °C (Predicted) [51[7]

Density 1.04 + 0.1 g/cm3 (Predicted) [51[7]

pKa 14.90 + 0.10 (Predicted) [51[7]

- Soluble in organic solvents,

Solubility o [3]
limited in water
InChl=1S/C10H19NO/c12-8-9-

InChl 4-3-7-11-6-2-1-5-10(9)11/h9- [31[4]
10,12H,1-8H2/t9-,10-/m1/s1
HDVAWXXJVMJIBAR-

InChl Key [3114]

NXEZZACHSA-N

Canonical SMILES

C1CCN2CCcc(czc)co

[3]

Isomeric SMILES

C1CCN2CCC--INVALID-LINK-

-CO

[3]

Experimental Protocols
Isolation from Natural Sources
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1-Epilupinine is naturally isolated from plants of the Lupinus genus, such as Lupinus varius.[2]
A general protocol for its isolation is as follows:

» Extraction: The plant material (e.g., seeds or leaves) is ground and extracted with a suitable
solvent, such as ethanol.[2]

e Acid-Base Extraction: The crude extract is subjected to acid-base extraction to separate the
alkaloids from other plant constituents. The extract is acidified to protonate the alkaloids,
making them water-soluble. The aqueous layer is then washed with an organic solvent to
remove neutral and acidic compounds. Subsequently, the agueous layer is basified to
deprotonate the alkaloids, which are then extracted into an organic solvent.

o Chromatography: The resulting crude alkaloid mixture is further purified using
chromatographic techniques, such as column chromatography on silica gel or alumina, to
isolate 1-Epilupinine.[8]

Asymmetric Total Synthesis

Numerous total syntheses of (+)-epilupinine have been reported.[9][10] A concise asymmetric
total synthesis was achieved in three steps from commercially available reagents.[11] The key
steps of this synthesis are:[10][11]

» Alkylation: Alkylation of N-nosylamide.[10][11]
e Ozone Oxidation: Ozone oxidation of the resulting diene to yield a dialdehyde.[10]

e Sequential Reactions: A one-pot reaction involving the removal of the nosyl group, an
intramolecular dehydrative condensation, an L-proline catalyzed intramolecular Mannich
reaction, and finally, a reduction to afford (+)-epilupinine.[10][11]

Analytical Characterization

The purity and structure of 1-Epilupinine are typically confirmed using a combination of
analytical techniques:

o High-Performance Liquid Chromatography (HPLC): HPLC is commonly used to assess the
purity and stability of 1-Epilupinine.[3] A typical method would involve a C18 reversed-phase
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column with a mobile phase gradient of water (containing an additive like formic acid or
ammonium carbonate) and an organic solvent such as acetonitrile or methanol.[12]

e Mass Spectrometry (MS):

o Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for the analysis of volatile
and thermally stable compounds like 1-Epilupinine. The electron ionization (EI) mass
spectrum provides a characteristic fragmentation pattern.[12]

o Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This technique provides high
selectivity and structural information. For 1-Epilupinine, the protonated molecule [M+H]*
is typically observed in the positive ion mode (m/z 170.15).[12] The fragmentation pattern
in MS/MS serves as a unique fingerprint for the molecule.[12]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are used
for the structural elucidation of 1-Epilupinine, providing detailed information about the
arrangement of atoms in the molecule.[4][8]

« Infrared (IR) Spectroscopy: IR spectroscopy provides information about the functional groups
present in the molecule. The IR spectrum of lupinine derivatives shows characteristic bands
for the quinolizidine system.[8]

Biological Activity and Potential Applications

1-Epilupinine has demonstrated a range of biological activities, making it a compound of
interest for drug development.

o Neuroprotective Effects: Studies have shown that 1-epilupinine may have therapeutic
potential for improving cognitive function.[1] In a mouse model of scopolamine-induced
dementia, treatment with 1-epilupinine (5 mg/kg) led to improved performance in the Morris
water maze test, suggesting its potential to ameliorate dementia symptoms.[1]

o Anti-inflammatory Properties: Research suggests that quinolizidine alkaloids like 1-
epilupinine may possess anti-inflammatory properties, although the detailed mechanisms
are still under investigation.[3]
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o Bactericidal and Sedative Effects: Lupinine, a related alkaloid, is reported to have
bactericidal and low sedative effects.[8]

» Anticancer Activity: 1-Epilupinine has been shown to exhibit in vitro inhibitory activity
against Leukaemia P-388 and lymphocytic Leukaemia L1210.[10]

Mandatory Visualizations
Caption: Biosynthetic pathway of 1-Epilupinine from L-lysine.

Caption: Simplified workflow for the asymmetric total synthesis of (+)-Epilupinine.

Caption: Typical analytical workflow for the characterization of 1-Epilupinine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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epilupinine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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